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Compound of Interest

Ethylene glycol bis-
Compound Name:
mercaptoacetate

cat. No.: B13152910

Technical Guide: Ethylene Glycol
Bis(mercaptoacetate)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical properties of ethylene glycol
bis(mercaptoacetate).

Chemical Identity and Properties

Ethylene glycol bis(mercaptoacetate) is a chemical compound with the molecular formula
C6H1004S2.[1][2][3] Its molecular weight is approximately 210.27 g/mol .[1][3][4][5] It is also
known by several synonyms, including Glycol dimercaptoacetate, Ethylene glycol bis-
mercaptoacetate, and Ethylene glycol dithioglycolate.[3][4]

The following table summarizes the key quantitative data for this compound.
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Property Value Source(s)
Molecular Formula C6H1004S2 [1112][3]
Molecular Weight 210.27 g/mol [11[31[41[5]
Alternate Molecular Weight 210.263 g/mol [2]

Density 1.32 g/cm3 at 20 °C [4]

Boiling Point 137-139 °C at 2 hPa [4]

Water Solubility 20 g/L at 20 °C [11[3]

CAS Number 123-81-9 [4]

Experimental Protocols and Signaling Pathways

Detailed experimental protocols and specific biological signaling pathways involving ethylene
glycol bis(mercaptoacetate) are not readily available in the public domain. This compound is
primarily listed as a chemical for synthesis.[4][5] Further research into specific applications
would be necessary to identify relevant experimental procedures.

As no specific signaling pathways, experimental workflows, or logical relationships involving
ethylene glycol bis(mercaptoacetate) were identified, a corresponding diagram could not be
generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethylene glycol bis(mercaptoacetate) molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13152910#ethylene-glycol-bis-mercaptoacetate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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